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Compound of Interest

Compound Name: CB30900

Cat. No.: B1668665 Get Quote

Compound: CB30900 CAS Number: 145788-82-5 Molecular Formula: C31H32FN5O9

Chemical Class: Quinazoline antifolate, Thymidylate synthase inhibitor

WARNING: CB30900 is classified as a potent cytotoxic agent. It is a thymidylate synthase

inhibitor, a class of compounds used in cancer chemotherapy that can be carcinogenic,

mutagenic, and teratogenic.[1][2][3] Extreme care must be taken when handling this compound

to prevent exposure.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling CB30900. Adherence to these procedures is critical

to ensure personal safety and regulatory compliance.

Personal Protective Equipment (PPE)
All personnel handling CB30900 must use the following personal protective equipment. All PPE

should be donned before handling the compound and disposed of as cytotoxic waste after

completion of the work.[1][4]
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PPE Component Specification Purpose

Gloves

Double gloving with

chemotherapy-tested nitrile

gloves (Category III).[5][6]

Prevents skin contact and

absorption. The outer glove

should be removed

immediately after handling the

compound.

Gown

Disposable, fluid-resistant,

long-sleeved gown with tight-

fitting cuffs.

Protects skin and clothing from

contamination.

Eye Protection
Safety goggles or a full-face

shield.[1][7]

Protects eyes from splashes

and aerosols.

Respiratory Protection

A surgical mask is required at

a minimum. For procedures

that may generate aerosols, a

fit-tested N95 respirator is

recommended.

Prevents inhalation of airborne

particles.

Additional Protection
Disposable shoe covers and a

hair cap.

Minimizes the spread of

contamination outside the work

area.

Operational Plan: Handling and Preparation
CB30900 must be handled in a designated area within a certified chemical fume hood or a

Class II biological safety cabinet to minimize inhalation exposure.

Step-by-Step Handling Procedure:

Preparation:

Ensure the work area is clean and decontaminated before starting.

Cover the work surface with a disposable, absorbent, plastic-backed liner.

Assemble all necessary equipment and reagents.
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Don the required PPE as specified in the table above.

Weighing and Reconstitution:

If weighing the solid compound, do so in a containment device (e.g., a powder-

containment hood) to prevent aerosolization.

When reconstituting the compound, add the solvent slowly to the vial to avoid splashing.

Keep the vial opening directed away from you.

Experimental Use:

Conduct all manipulations of the compound within the designated containment area.

Use syringes and needles with Luer-Lok™ fittings to prevent accidental disconnection.

Avoid recapping needles.

Post-Handling:

After handling is complete, carefully remove the outer pair of gloves and dispose of them

in the designated cytotoxic waste container.

Wipe down all surfaces in the work area with an appropriate deactivating solution, followed

by a cleaning agent.

Remove remaining PPE in the reverse order it was put on, being careful not to

contaminate yourself. Dispose of all PPE as cytotoxic waste.

Wash hands thoroughly with soap and water.

Disposal Plan
All waste generated from handling CB30900 is considered cytotoxic waste and must be

disposed of according to institutional and local regulations.[8][9]

Waste Segregation: All items that have come into contact with CB30900, including gloves,

gowns, vials, pipette tips, and contaminated cleaning materials, must be segregated into
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designated cytotoxic waste containers.[10]

Waste Containers:

Sharps: Needles, syringes, and other sharp objects must be placed in a rigid, puncture-

resistant sharps container with a purple lid.[8]

Non-sharps: Solid waste such as gloves, gowns, and labware should be placed in leak-

proof, purple-colored bags or containers clearly labeled as "Cytotoxic Waste".[9][11]

Final Disposal: Cytotoxic waste must be collected by a licensed hazardous waste contractor

for high-temperature incineration.[8][11]

Emergency Procedures: Spills and Exposure
Spill Management:[7][12]

Alert others in the immediate area.

Evacuate the area if the spill is large or if there is a risk of aerosolization.

Don appropriate PPE, including a respirator if necessary.

Contain the spill using a cytotoxic spill kit. Cover liquid spills with absorbent pads; for solid

spills, gently cover with a damp absorbent pad to avoid raising dust.

Clean the area starting from the outside of the spill and working inwards.

Decontaminate the area with an appropriate cleaning agent.

Dispose of all cleanup materials as cytotoxic waste.

Report the spill to the appropriate safety personnel.

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.
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Eye Contact: Flush the eyes with water for at least 15 minutes, holding the eyelids open.

Inhalation: Move to fresh air immediately.

Seek immediate medical attention for any exposure and report the incident to your

supervisor and institutional safety office.

Visualized Workflow for Handling CB30900
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Disposal Protocol

Emergency Protocol

Start: Prepare for Handling CB30900

1. Prepare Designated Work Area
(Fume Hood/BSC)

End: Procedure Complete

2. Don Full PPE
(Double Gloves, Gown, Eye Protection)

3. Handle CB30900
(Weighing, Reconstitution, Experiment)

4. Decontaminate Work Area and Equipment

Segregate All Contaminated Items

Spill Occurs Exposure Occurs

5. Doff and Dispose of PPE

6. Wash Hands Thoroughly

Sharps -> Purple-Lidded Sharps Container Solids -> Purple Cytotoxic Waste Bag/Bin

High-Temperature Incineration

Use Cytotoxic Spill Kit Administer First Aid

Clean & Decontaminate Area Seek Immediate Medical Attention

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1668665?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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